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Compound of Interest

Compound Name: 2'-Nitrobenzanilide

CAS No.: 728-90-5

Cat. No.: B1580922

Get Quote

This guide provides a comprehensive technical overview of 2'-Nitrobenzanilide, a versatile

chemical intermediate. Tailored for researchers, scientists, and professionals in drug

development, this document delves into the core physical and chemical properties, synthesis,

reactivity, and potential applications of this compound, with a focus on its relevance in

medicinal chemistry.

Molecular and Physicochemical Profile
2'-Nitrobenzanilide, with the systematic IUPAC name N-(2-nitrophenyl)benzamide, is an

aromatic amide containing a nitro group on the aniline ring. This substitution pattern is crucial to

its chemical behavior and synthetic utility.

Key Identifiers:
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Identifier Value

CAS Number 728-90-5

Molecular Formula C₁₃H₁₀N₂O₃

Molecular Weight 242.23 g/mol

InChI

InChI=1S/C13H10N2O3/c16-13(10-6-2-1-3-7-

10)14-11-8-4-5-9-12(11)15(17)18/h1-9H,

(H,14,16)

SMILES C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2[O-]

Physicochemical Properties:
A summary of the key physical and chemical properties of 2'-Nitrobenzanilide is presented

below. These properties are essential for its handling, purification, and use in chemical

reactions.

Property Value Source

Melting Point 155-157 °C ChemicalBook

Boiling Point (Predicted) 316.6 ± 25.0 °C ChemicalBook

Density (Predicted) 1.344 ± 0.06 g/cm³ ChemicalBook

pKa (Predicted) 12.23 ± 0.70 ChemicalBook

XLogP3 2.7 PubChem

Synthesis of 2'-Nitrobenzanilide
The synthesis of 2'-Nitrobenzanilide typically involves the acylation of 2-nitroaniline with

benzoyl chloride. This reaction is a standard method for the formation of an amide bond.

Experimental Protocol: Synthesis of 2'-Nitrobenzanilide

Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-nitroaniline in a suitable anhydrous solvent such as dichloromethane
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or tetrahydrofuran.

Addition of Base: Add an appropriate base, for instance, triethylamine or pyridine, to the

solution to act as a scavenger for the hydrochloric acid byproduct.

Acylation: Slowly add an equimolar amount of benzoyl chloride to the stirred solution at room

temperature. The reaction is often exothermic, so cooling in an ice bath may be necessary to

control the temperature.

Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC) until the starting materials are consumed.

Work-up: Upon completion, quench the reaction with water. Separate the organic layer, and

wash it sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and

brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by recrystallization from a

suitable solvent system, such as ethanol/water, to yield pure 2'-Nitrobenzanilide.
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Caption: Synthesis of 2'-Nitrobenzanilide via acylation.

Spectroscopic Characterization
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The structural elucidation of 2'-Nitrobenzanilide is confirmed through various spectroscopic

techniques. While detailed experimental spectra are best obtained from dedicated databases,

the expected characteristic features are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic

region (approximately 7.0-8.5 ppm) corresponding to the protons on the two benzene rings.

The amide proton (N-H) will likely appear as a broad singlet at a downfield chemical shift.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon

(around 165 ppm) and the aromatic carbons. The carbon bearing the nitro group will be

significantly deshielded.

Infrared (IR) Spectroscopy
The IR spectrum provides valuable information about the functional groups present in the

molecule.

Wavenumber (cm⁻¹) Assignment

~3300 N-H stretching (amide)

~1660 C=O stretching (amide I band)

~1540 N-H bending (amide II band)

~1520 and ~1350 Asymmetric and symmetric NO₂ stretching

3100-3000 Aromatic C-H stretching

1600-1450 Aromatic C=C stretching

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern. The

electron ionization (EI) mass spectrum would show a molecular ion peak (M⁺) at m/z 242.

Common fragmentation pathways would involve the cleavage of the amide bond, leading to

characteristic fragment ions.
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Caption: Predicted mass spectrometry fragmentation of 2'-Nitrobenzanilide.

Chemical Reactivity and Synthetic Utility
The chemical reactivity of 2'-Nitrobenzanilide is primarily dictated by the interplay of the amide

and the ortho-nitro group.

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group

using various reducing agents such as tin(II) chloride in hydrochloric acid or catalytic

hydrogenation. This transformation yields 2'-aminobenzanilide, a key precursor for the

synthesis of various heterocyclic compounds, including quinazolinones and

benzodiazepines, which are important scaffolds in medicinal chemistry.

Reactions of the Amide Group: The amide linkage is generally stable but can be hydrolyzed

under strong acidic or basic conditions. The N-H proton can be deprotonated with a strong

base, allowing for N-alkylation or other modifications.

Cyclization Reactions: The ortho-positioning of the amino group (after reduction of the nitro

group) and the amide functionality allows for intramolecular cyclization reactions to form

various heterocyclic systems. This is a powerful strategy in the synthesis of complex

molecules.

Applications in Drug Development
While 2'-Nitrobenzanilide itself may not be a therapeutic agent, it serves as a valuable

building block in the synthesis of pharmaceutically active compounds. The presence of the nitro

group in many organic compounds is of great therapeutic significance.
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Precursor for Heterocyclic Scaffolds: As mentioned, the reduction of the nitro group opens up

pathways to synthesize a variety of nitrogen-containing heterocycles. Many drugs and drug

candidates are based on these core structures.

Fragment-Based Drug Discovery: The benzanilide moiety is a common structural motif in

many biologically active molecules. 2'-Nitrobenzanilide and its derivatives can be used in

fragment-based drug discovery approaches to design and synthesize novel inhibitors for

various therapeutic targets.

Safety and Handling
As with any chemical, proper safety precautions should be taken when handling 2'-
Nitrobenzanilide.

GHS Hazard Statements: It is classified as causing serious eye irritation.

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat.

Handle in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, rinse the affected area with plenty of water.

Store in a cool, dry, and well-ventilated place away from incompatible materials.

Always consult the specific Safety Data Sheet (SDS) for detailed and up-to-date safety

information.

Conclusion
2'-Nitrobenzanilide is a synthetically versatile molecule with significant potential in organic

synthesis and medicinal chemistry. Its well-defined physical and chemical properties, coupled

with its reactivity, make it a valuable intermediate for the construction of complex molecular

architectures, particularly heterocyclic systems of pharmaceutical interest. A thorough
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understanding of its properties and reactivity is crucial for its effective and safe utilization in a

research and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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